Cas no 51601-57-1 (1,1'-Biphenyl,4-(4-methylphenoxy)-)

1,1'-Biphenyl,4-(4-methylphenoxy)- structure
51601-57-1 structure
Product Name:1,1'-Biphenyl,4-(4-methylphenoxy)-
CAS No:51601-57-1
MF:C19H16O
MW:260.329745292664
CID:935614
PubChem ID:14670266
Update Time:2025-04-19

1,1'-Biphenyl,4-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,4-(4-methylphenoxy)-
    • 51601-57-1
    • 4-biphenylyl p-tolyl ether
    • DB-322498
    • 1,1'-Biphenyl, 4-(4-methylphenoxy)-
    • 4-(p-Tolyloxy)-1,1'-biphenyl
    • 4-(4-tolyloxy)biphenyl
    • SCHEMBL537243
    • NS00004789
    • EC 405-730-7
    • p-(4-biphenylyloxy) toluene
    • 4-(4-Methylphenoxy)-1,1a(2)-biphenyl
    • DTXSID901299239
    • Inchi: 1S/C19H16O/c1-15-7-11-18(12-8-15)20-19-13-9-17(10-14-19)16-5-3-2-4-6-16/h2-14H,1H3
    • InChI Key: JENMQODMHFMXSM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 260.12018
  • Monoisotopic Mass: 260.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

1,1'-Biphenyl,4-(4-methylphenoxy)- Security Information

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